Cas no 945265-05-4 (3-Ethyl-5-fluoro-1H-indazole)

• Product Name: 3-Ethyl-5-fluoro-1H-indazole
• CAS No: 945265-05-4
• MF: C₉H₉FN₂
• MW: 164.179565191269
• MDL: MFCD22556726
• CID: 1987236
• PubChem ID: 68085749
• Update Time: 2025-06-14

3-Ethyl-5-fluoro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-ethyl-5-fluoro-
• 3-ETHYL-5-FLUORO-1H-INDAZOLE
• DB-411039
• SCHEMBL10271562
• 1146132-81-1
• F17784
• 3-ethyl-5-fluoro-2H-indazole
• SY314643
• 945265-05-4
• MFCD22556726
• CS-0529817
• 3-Ethyl-5-fluoro-1H-indazole

• MDL： MFCD22556726
• Inchi： 1S/C9H9FN2/c1-2-8-7-5-6(10)3-4-9(7)12-11-8/h3-5H,2H2,1H3,(H,11,12)
• InChI Key： HVWGIWFGARNOCE-UHFFFAOYSA-N
• SMILES： FC1C=CC2C(C=1)=C(CC)NN=2

Computed Properties

• Exact Mass: 164.07497646g/mol
• Monoisotopic Mass: 164.07497646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-Ethyl-5-fluoro-1H-indazole

3-Ethyl-5-fluoro-1H-indazole (CAS No. 945265-05-4): A Comprehensive Overview of Its Properties and Applications

In the realm of heterocyclic chemistry, 3-Ethyl-5-fluoro-1H-indazole (CAS No. 945265-05-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This article delves into the molecular characteristics, synthetic pathways, and burgeoning uses of this compound, while also addressing common queries and trending topics in the field.

The indazole scaffold, a fused bicyclic system comprising a benzene ring and a pyrazole ring, is a privileged structure in medicinal chemistry. The introduction of an ethyl group at the 3-position and a fluoro substituent at the 5-position enhances the compound's physicochemical properties, making it a versatile intermediate for pharmaceutical research. Researchers often search for "3-Ethyl-5-fluoro-1H-indazole synthesis" or "CAS 945265-05-4 applications," reflecting the growing demand for detailed information on this molecule.

One of the key advantages of 3-Ethyl-5-fluoro-1H-indazole is its role in drug discovery. The fluoroindazole moiety is known to improve metabolic stability and bioavailability, traits highly sought after in the development of kinase inhibitors and GPCR-targeted therapies. Recent studies have explored its potential in addressing neurodegenerative diseases and inflammatory disorders, topics frequently queried in academic and industrial circles.

From a synthetic perspective, the preparation of 3-Ethyl-5-fluoro-1H-indazole typically involves multi-step organic transformations, including cyclization and fluorination reactions. Optimizing these processes to achieve high yields and purity is a common challenge, as evidenced by searches for "efficient synthesis of 5-fluoroindazole derivatives." Advances in catalytic methods and green chemistry principles are increasingly being applied to streamline production.

Beyond pharmaceuticals, 3-Ethyl-5-fluoro-1H-indazole has found utility in material science, particularly in the design of organic electronic materials. Its electron-deficient aromatic system makes it a candidate for use in OLEDs and photovoltaic devices, aligning with the global push toward sustainable technologies. Queries like "indazole-based materials for optoelectronics" highlight this intersection of chemistry and engineering.

In conclusion, 3-Ethyl-5-fluoro-1H-indazole (CAS No. 945265-05-4) represents a multifaceted compound with broad applicability across scientific disciplines. Its continued study promises to unlock new opportunities in both life sciences and advanced materials, catering to the evolving needs of researchers and industries alike.